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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of NPD4456, a 3-

phenylcoumarin-based inhibitor of the HIV-1 accessory protein Vpr, in cell culture experiments.

The provided protocols and data are based on findings from the foundational study by Ong et

al. (2011) in the Journal of Biological Chemistry.

Introduction
NPD4456 (also referred to as Compound 3 and Vipirinin) is a small molecule inhibitor of the

Human Immunodeficiency Virus type 1 (HIV-1) viral protein R (Vpr). Vpr is an accessory protein

that plays a crucial role in the viral life cycle, including the nuclear import of the pre-integration

complex, induction of G2/M cell cycle arrest, and regulation of apoptosis.[1][2] NPD4456 was

identified through a high-throughput screening of the RIKEN Natural Products Depository and

has been shown to inhibit the G2/M cell cycle arrest activity of Vpr and Vpr-dependent viral

infection in human macrophages.[1][3] It competitively binds to a hydrophobic region of the Vpr

protein.[1][4] These properties make NPD4456 a valuable tool for studying Vpr function and for

the development of novel anti-HIV-1 therapeutics.
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Mechanism of Action
NPD4456 functions by directly interacting with the HIV-1 Vpr protein. This binding event

interferes with the ability of Vpr to induce G2/M cell cycle arrest, a process that is

advantageous for viral replication. By inhibiting this function, NPD4456 can suppress Vpr-

dependent viral gene expression and subsequent viral replication in host cells, particularly in

non-dividing cells like macrophages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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